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Compound of Interest

Compound Name: p,p'-DDE-d8

Cat. No.: B15544721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and technical specifications of p,p'-Dichlorodiphenyldichloroethylene-d8 (p,p'-DDE-
d8). This deuterated internal standard is critical for the accurate quantification of p,p'-DDE, a

persistent metabolite of the insecticide DDT, in various matrices. This guide is intended to

assist researchers, scientists, and drug development professionals in sourcing high-quality

p,p'-DDE-d8 for their analytical needs.

Introduction to p,p'-DDE-d8
p,p'-DDE-d8 is a stable isotope-labeled form of p,p'-DDE, where eight hydrogen atoms have

been replaced with deuterium. Its chemical formula is C₁₄Cl₄D₈, and its CAS number is 93952-

19-3. Due to its similar chemical and physical properties to the native compound, p,p'-DDE-d8
is an ideal internal standard for quantitative analysis using techniques such as gas

chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard

corrects for variations in sample preparation and instrument response, leading to more

accurate and reliable results.

Commercial Availability
A number of chemical suppliers specialize in the provision of analytical and reference

standards, including p,p'-DDE-d8. These companies offer the compound in various formats,
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such as neat (pure) form or as a solution in a specified solvent and concentration. The choice

of product will depend on the specific requirements of the analytical method.

Below is a summary of commercially available p,p'-DDE-d8 products. Please note that

availability and product specifications are subject to change, and it is recommended to consult

the suppliers' websites for the most current information.

Supplier
Product
Name/Number

Format Concentration
Available
Quantities

LGC Standards 4,4'-DDE D8 Solution
100 µg/mL in

Acetone
1 mL

HPC Standards D8-4,4'-DDE Neat - 10 mg

D8-4,4'-DDE

solution
Solution

100 µg/mL in

Acetone
1 mL

MedChemExpres

s
p,p'-DDE-d8 Neat - 1 mg, 5 mg

Technical Specifications
The quality of an internal standard is paramount for accurate analytical measurements. Key

technical specifications for p,p'-DDE-d8 include chemical purity and isotopic enrichment. While

specific values are lot-dependent and should be confirmed with a Certificate of Analysis (CoA)

from the supplier, typical purities for reference standards are ≥98%. Isotopic enrichment, which

indicates the percentage of deuterium incorporation, is also a critical parameter.

Experimental Protocols: Use as an Internal Standard
in GC-MS Analysis
p,p'-DDE-d8 is commonly employed as an internal standard in the analysis of environmental

and biological samples for the presence of p,p'-DDE. The following provides a generalized

workflow for its use in a GC-MS method.

Sample Preparation
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A known amount of p,p'-DDE-d8 internal standard is spiked into the sample at the beginning of

the extraction process. This allows for the correction of any analyte loss during sample

preparation steps such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The sample extract containing both the native p,p'-DDE and the deuterated internal standard is

then injected into the GC-MS system. The gas chromatograph separates the compounds

based on their volatility and interaction with the stationary phase of the GC column. The mass

spectrometer then detects and quantifies the separated compounds.

In selected ion monitoring (SIM) mode, the mass spectrometer is set to monitor specific ions

characteristic of p,p'-DDE and p,p'-DDE-d8. For p,p'-DDE-d8, a common ion monitored is m/z

326.[1]

Quantification
The concentration of p,p'-DDE in the sample is determined by comparing the peak area of the

native analyte to the peak area of the deuterated internal standard. A calibration curve is

generated using standards containing known concentrations of p,p'-DDE and a constant

concentration of p,p'-DDE-d8.

Logical Workflow for using p,p'-DDE-d8 as an
Internal Standard
The following diagram illustrates the typical workflow for using p,p'-DDE-d8 as an internal

standard in a quantitative analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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